Difluoro(6-methoxypyridin-2-yl)acetic acid
Overview
Description
Difluoro(6-methoxypyridin-2-yl)acetic acid, also known as 2,2-difluoro-2-(6-methoxypyridin-2-yl)acetic acid, is a chemical compound with the molecular formula C8H7F2NO3 and a molecular weight of 203.15 . It is available in powder form .
Molecular Structure Analysis
The InChI code for Difluoro(6-methoxypyridin-2-yl)acetic acid is 1S/C8H7F2NO3/c1-14-6-4-2-3-5(11-6)8(9,10)7(12)13/h2-4H,1H3,(H,12,13) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
Difluoro(6-methoxypyridin-2-yl)acetic acid is a powder that is stored at room temperature . .Scientific Research Applications
Polymer Production Aid
Difluoro(6-methoxypyridin-2-yl)acetic acid is used as a polymer production aid in the manufacture of fluoropolymers. It's specifically utilized under high temperature conditions, typically above 370°C, for repeated use in contact with various types of foodstuffs. The migration of the substance in polytetrafluoroethylene film and its degradation products were studied to ensure consumer safety, finding no significant safety concerns (Flavourings, 2014).
Antagonist of the Alpha(v)Beta(3) Receptor
In medicinal chemistry, difluoro(6-methoxypyridin-2-yl)acetic acid derivatives have been identified as potent and selective antagonists of the alpha(v)beta(3) receptor. This compound has shown efficacy in in vivo models of bone turnover, making it a candidate for clinical development in the treatment of osteoporosis (Hutchinson et al., 2003).
Aldose Reductase Inhibitor
A derivative of difluoro(6-methoxypyridin-2-yl)acetic acid, specifically [1-(3,5-Difluoro-4-hydroxyphenyl)-1H-pyrrol-3-yl]phenylmethanone, was synthesized as a bioisostere of a known aldose reductase inhibitor. This compound exhibited considerable activity as an in vitro inhibitor of aldose reductase, with potential applications in the management of complications related to diabetes mellitus (Nicolaou et al., 2004).
Lanthanide Complex Formation
Difluoro(6-methoxypyridin-2-yl)acetic acid is involved in the synthesis of complexing acids used in the formation of lanthanide complexes. These complexes exhibit unique luminescence properties and have potential applications in bioaffinity applications, due to their stable and distinct luminescent characteristics (Rodríguez-Ubis et al., 1997).
Fluorophore Development
It serves as a precursor in the development of novel fluorophores. An example is 6-methoxy-4-quinolone, derived from 5-methoxyindole-3-acetic acid, which shows strong fluorescence in a wide pH range in aqueous media. Such fluorophores are valuable in biomedical analysis (Hirano et al., 2004).
Safety and Hazards
The safety information for Difluoro(6-methoxypyridin-2-yl)acetic acid includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), and wear protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
The primary targets of Difluoro(6-methoxypyridin-2-yl)acetic acid are currently unknown .
Mode of Action
Pharmacokinetics
Action Environment
It is known that the compound is stable at room temperature .
properties
IUPAC Name |
2,2-difluoro-2-(6-methoxypyridin-2-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO3/c1-14-6-4-2-3-5(11-6)8(9,10)7(12)13/h2-4H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIDCMWMUUZNNIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)C(C(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Difluoro(6-methoxypyridin-2-yl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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